5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C26H24ClNO5
• Molecular Weight: 465.9 g/mol
• IUPAC Name: 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)indol-2-one
• InChI: InChI=1S/C26H24ClNO5/c1-32-19-9-10-20(24(15-19)33-2)23(29)16-26(31)21-14-18(27)8-11-22(21)28(25(26)30)13-12-17-6-4-3-5-7-17/h3-11,14-15,31H,12-13,16H2,1-2H3
• InChI Key: QVINXDPKJNYRPH-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)CC2(C3=C(C=CC(=C3)Cl)N(C2=O)CCC4=CC=CC=C4)O)OC

Description

5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as CEP-1347 and is a potent inhibitor of c-Jun N-terminal kinase (JNK) signaling pathway.

Mechanism of Action

5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one exhibits its neuroprotective properties by inhibiting the JNK signaling pathway. This pathway is known to play a crucial role in the pathogenesis of neurodegenerative disorders. By inhibiting this pathway, this compound prevents the activation of downstream signaling cascades that lead to neuronal cell death. Additionally, this compound has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one have been extensively studied. This compound has been found to exhibit potent neuroprotective properties by preventing the activation of the JNK signaling pathway. Additionally, this compound has also been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in lab experiments include its potent neuroprotective and anti-cancer properties. However, the limitations of using this compound include its complex synthesis method and limited availability.

Future Directions

The potential future directions for research on 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in the treatment of neurodegenerative disorders and cancer, and the study of its potential side effects and toxicity. Additionally, the use of this compound in combination with other drugs and therapies may also be explored to enhance its therapeutic efficacy.
In conclusion, 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a promising chemical compound with potential applications in the field of medicinal chemistry. Its potent neuroprotective and anti-cancer properties make it an attractive candidate for further research and development. However, further studies are required to fully explore its therapeutic potential and limitations.

Synthesis Methods

The synthesis of 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one can be achieved through a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde with 3-(2-bromoacetyl)-5-chloro-1H-indole in the presence of potassium carbonate. The product obtained is then subjected to a series of reactions involving the use of various reagents and solvents to obtain the final product.

Scientific Research Applications

The potential applications of 5-chloro-3-[2-(2,4-dimethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one in medicinal chemistry have been extensively studied. This compound has been found to exhibit potent neuroprotective properties and has been investigated for its potential therapeutic applications in the treatment of neurodegenerative disorders such as Parkinson's disease, Alzheimer's disease, and Huntington's disease. Additionally, this compound has also been studied for its potential anti-cancer properties.